3,3,4,4-Tetrafluoro-4-iodo-1-butene

• CAS RN: 33831-83-3
• Molecular Formula: C4H3F4I
• Molecular Weight: 253.96 g/mol
• IUPAC Name: 3,3,4,4-tetrafluoro-4-iodobut-1-ene
• InChI: InChI=1S/C4H3F4I/c1-2-3(5,6)4(7,8)9/h2H,1H2
• InChI Key: OUJSWWHXKJQNMJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C(F)(F)I)(F)F

Description

3,3,4,4-Tetrafluoro-4-iodo-1-butene is a useful research compound. Its molecular formula is C4H3F4I and its molecular weight is 253.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

the 1,4-diiodo-1,1,2,2-tetrafluorobutane reacting with at least a stoichiometric amount of potassium hydroxide or sodium hydroxide in the form of an approximately 10 to 60% strength by weight aqueous solution at a temperature of 20° to 100° C. and in the presence of a phase transfer catalyst in an amount of 0.1 to 5 mol %, relative to the amount of 1,4-diiodo-1,1,2,2-tetrafluorobutane, to eliminate hydrogen iodide, and isolating 1-iodo-1,1,2,2-tetrafluoro-3-butene from this reaction product,